Cas no 130912-50-4 (3-(aminomethyl)-4-methylpentanoic acid)

• Product Name: 3-(aminomethyl)-4-methylpentanoic acid
• CAS No: 130912-50-4
• MF: C₇H₁₅NO₂
• MW: 145.199502229691
• MDL: MFCD19204214
• CID: 3706291
• PubChem ID: 10176202
• Update Time: 2025-06-15

3-(aminomethyl)-4-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid, 3-(aminomethyl)-4-methyl-, (±)-
• Pentanoic acid, 3-(aminomethyl)-4-methyl-
• 3-(aminomethyl)-4-methylpentanoic acid
• SCHEMBL6156416
• CHEMBL308814
• EN300-305321
• 130912-50-4
• AKOS006341755

• MDL： MFCD19204214
• Inchi： 1S/C7H15NO2/c1-5(2)6(4-8)3-7(9)10/h5-6H,3-4,8H2,1-2H3,(H,9,10)
• InChI Key： OFCINXZTAMJWLA-UHFFFAOYSA-N
• SMILES： OC(CC(CN)C(C)C)=O

Computed Properties

• Exact Mass: 145.110278721g/mol
• Monoisotopic Mass: 145.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.9
• Topological Polar Surface Area: 63.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-(aminomethyl)-4-methylpentanoic acid

Recent Advances in the Study of 3-(Aminomethyl)-4-methylpentanoic Acid (CAS 130912-50-4): A Comprehensive Research Brief

3-(Aminomethyl)-4-methylpentanoic acid (CAS 130912-50-4) is a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been the subject of numerous studies aimed at exploring its potential applications in drug development, metabolic pathways, and enzyme inhibition. Recent advancements in synthetic methodologies and biological evaluations have shed new light on its properties and therapeutic potential.

One of the key areas of research involving 3-(aminomethyl)-4-methylpentanoic acid is its role as a precursor or intermediate in the synthesis of bioactive molecules. Studies have demonstrated its utility in the construction of gamma-aminobutyric acid (GABA) analogs, which are critical for modulating neurotransmitter activity in the central nervous system. The compound's structural similarity to GABA has prompted investigations into its potential as a neuromodulator or as a scaffold for designing novel neuroactive drugs.

Recent publications have highlighted the compound's involvement in enzymatic reactions, particularly those catalyzed by aminotransferases and decarboxylases. For instance, a 2023 study published in the Journal of Medicinal Chemistry elucidated the mechanistic details of its interaction with glutamate decarboxylase, an enzyme pivotal in GABA biosynthesis. The findings suggest that 3-(aminomethyl)-4-methylpentanoic acid may serve as a competitive inhibitor or substrate analog, offering new avenues for enzyme modulation.

In addition to its biochemical applications, the compound has also been explored for its potential in drug delivery systems. A 2024 study in Advanced Drug Delivery Reviews reported on the development of prodrugs incorporating 3-(aminomethyl)-4-methylpentanoic acid as a linker, enhancing the bioavailability and targeted release of therapeutic agents. This approach has shown promise in improving the pharmacokinetic profiles of drugs with poor solubility or stability.

The synthetic accessibility of 3-(aminomethyl)-4-methylpentanoic acid has been another focal point of recent research. Advances in asymmetric synthesis and catalytic methods have enabled the production of enantiomerically pure forms of the compound, which is crucial for its application in chiral drug development. A 2023 paper in Organic Letters detailed a novel catalytic route using chiral auxiliaries, achieving high yields and stereoselectivity.

Despite these advancements, challenges remain in fully harnessing the potential of 3-(aminomethyl)-4-methylpentanoic acid. Issues such as metabolic stability, toxicity, and scalability of synthetic routes need to be addressed in future studies. Ongoing research is expected to further elucidate the compound's mechanistic underpinnings and expand its utility in pharmaceutical applications.

In conclusion, 3-(aminomethyl)-4-methylpentanoic acid (CAS 130912-50-4) continues to be a molecule of great interest in chemical biology and drug discovery. Its versatile applications, from enzyme inhibition to drug delivery, underscore its importance in contemporary research. As synthetic and analytical technologies advance, the compound is poised to play an even more significant role in the development of next-generation therapeutics.